BENGHE Validation & Comparative

Check Availability & Pricing

Validating the Gas Separation Performance of
PEES Membranes: A Comparative Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Poly(1,4-phenylene ether-ether-
Compound Name:
sulfone)

Cat. No.: B15890294

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the gas separation performance of Poly(ether
ether sulfone) (PEES) membranes against other common polymeric membranes. The
information presented is supported by experimental data to assist researchers, scientists, and
drug development professionals in selecting the most suitable membrane materials for their
specific gas separation applications.

Comparative Performance of PEES Membranes

Poly(ether ether sulfone) (PEES), often used interchangeably with Polyethersulfone (PES), is a
high-performance amorphous thermoplastic known for its excellent mechanical strength,
thermal stability, and chemical resistance. These properties make it a popular choice for
fabricating gas separation membranes.[1][2] The performance of these membranes is primarily
evaluated based on two key parameters: permeability and selectivity.

Permeability is a measure of the rate at which a gas passes through the membrane, typically
expressed in Barrer (1 Barrer = 1071 ¢cm3 (STP) - cm / (cm? - s - cmHQ)). Selectivity refers to
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the ratio of the permeabilities of two different gases, indicating the membrane's ability to
separate them.

The following tables summarize the gas separation performance of PEES/PES membranes in
comparison to other commonly used polymeric membranes for key gas pairs.

Table 1: CO2/CHa Separation Performance

CO2 CHa
Membrane . . CO2/CHa4 Test
) Permeabilit Permeabilit o . Reference
Material Selectivity Conditions
y (Barrer) y (Barrer)

PES
o 9 3 3 1 bar, 20 °C [3]
(Pristine)
PES/GNs
2246 4176 ~0.54 1 bar, 20 °C [3]
(0.04 wt%)
Optimum
PSf/IPES
performance - [1]
(50:50) o
combination
Matrimid®
30 - [4]
5218
PIMs >1000 - >20

Note: The addition of graphene nanosheets (GNSs) in the PES-GNs mixed matrix membrane
dramatically increased permeability but significantly decreased CO2/CHa selectivity.

Table 2: O2/N2 Separation Performance
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(07)

N2

Membrane . . 02/N2 Test
) Permeabilit Permeabilit o . Reference

Material Selectivity Conditions

y (Barrer) y (Barrer)
PES/Zeolite Decreased

Increased _ (5]
4A Rapidly
PSf/PI (20/80 .

Decreased Maximum [5]
wit%)
Pebax-2533 8.0 4.2 0.1 MPa [6]
P1 Carbon

200-800 7.5-15 [7]
Membrane

Experimental Protocols

The validation of gas separation performance of PEES membranes involves a standardized set
of experimental procedures. The following is a generalized protocol for determining gas
permeability and selectivity.

Membrane Fabrication

PEES membranes are typically fabricated using the phase inversion method.[8]

» Polymer Solution Preparation: A dope solution is prepared by dissolving PEES polymer in a
suitable solvent (e.g., N-methyl-2-pyrrolidone (NMP), dimethylacetamide (DMAC)). Additives
or other polymers may be included to create blended or mixed-matrix membranes.

o Casting: The polymer solution is cast onto a flat support (e.g., a glass plate) or spun into
hollow fibers. The thickness of the cast film is controlled using a casting knife.

o Phase Inversion: The cast film is immersed in a coagulation bath (typically water). The
exchange between the solvent and non-solvent induces the precipitation of the polymer,
forming the porous membrane structure.

o Post-Treatment: The prepared membranes are thoroughly washed to remove any residual
solvent and then dried.
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Gas Permeation Measurement

Gas permeability is commonly measured using either the constant-pressure/variable-volume
method or the constant-volume/variable-pressure method.[9][10] A general experimental setup
IS illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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